Cas no 33358-30-4 (Methyl 3-Nitro-4-(phenylthio)benzoate)

• Product Name: Methyl 3-Nitro-4-(phenylthio)benzoate
• CAS No: 33358-30-4
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 1456983
• PubChem ID: 2767719
• Update Time: 2025-04-20

Methyl 3-Nitro-4-(phenylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-(phenylthio)-, methyl ester
• methyl 3-nitro-4-(phenylsulfanyl)benzoate
• methyl 3-nitro-4-(phenylthio)benzoate
• MFCD01568961
• CS-0320344
• 11N-665S
• EU-0095991
• AKOS002139319
• ALBB-025286
• methyl 3-nitro-4-phenylsulfanylbenzoate
• methyl3-nitro-4-(phenylthio)benzoate
• 33358-30-4
• Methyl 3-Nitro-4-(phenylthio)benzoate

• Inchi： 1S/C14H11NO4S/c1-19-14(16)10-7-8-13(12(9-10)15(17)18)20-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： STFIAUKBFFALNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.04093
• Monoisotopic Mass: 289.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 69.44